2-((5-(4-methoxyphenyl)-1-(p-tolyl)-1H-imidazol-2-yl)thio)-N-(5-methylisoxazol-3-yl)acetamide

• IUPAC Name: 2-[5-(4-methoxyphenyl)-1-(4-methylphenyl)imidazol-2-yl]sulfanyl-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• InChI: InChI=1S/C23H22N4O3S/c1-15-4-8-18(9-5-15)27-20(17-6-10-19(29-3)11-7-17)13-24-23(27)31-14-22(28)25-21-12-16(2)30-26-21/h4-13H,14H2,1-3H3,(H,25,26,28)
• InChI Key: CLDSJHICLUFUIF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=CN=C2SCC(=O)NC3=NOC(=C3)C)C4=CC=C(C=C4)OC
• Molecular Formula: C23H22N4O3S
• Molecular Weight: 434.5 g/mol

Description

2-((5-(4-methoxyphenyl)-1-(p-tolyl)-1H-imidazol-2-yl)thio)-N-(5-methylisoxazol-3-yl)acetamide is a useful research compound. Its molecular formula is C23H22N4O3S and its molecular weight is 434.51. The purity is usually 95%.
BenchChem offers high-quality 2-((5-(4-methoxyphenyl)-1-(p-tolyl)-1H-imidazol-2-yl)thio)-N-(5-methylisoxazol-3-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((5-(4-methoxyphenyl)-1-(p-tolyl)-1H-imidazol-2-yl)thio)-N-(5-methylisoxazol-3-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Biological Activity and Pharmacological Applications

• Anticancer Activity: Thiophene analogues, similar in structural complexity to the compound , have been synthesized and evaluated for potential carcinogenicity, suggesting a broader interest in related structures for their biological activities, possibly including antitumor effects (J. Ashby et al., 1978).
• Neuroprotective Agents: Compounds with imidazole scaffolds, akin to the specified chemical, have been explored for neuroprotection, as demonstrated by YM872's efficacy in rat and cat models of cerebral ischemia, hinting at potential applications in acute stroke treatment (Masayasu Takahashi et al., 2006).
• Antidepressant Effects: The activation of AMPA receptors, which could be indirectly related to the action of similar compounds, has been identified as a mechanism underlying the antidepressant effects of ketamine, suggesting a potential research avenue for compounds affecting glutamatergic signaling (Chun Yang et al., 2012).

Metabolic and Enzymatic Interactions

• Cytochrome P450 Isoforms: Understanding the selectivity and potency of chemical inhibitors, including those structurally related to the specified compound, is crucial in predicting drug-drug interactions and enhancing the metabolic profile of new therapeutic agents (S. C. Khojasteh et al., 2011).
• Hepatoprotective and Nephroprotective Activities: The flavonoid chrysin, sharing the theme of biological modulation with the compound , has been investigated for its protective effects against various drugs and toxic agents, highlighting the importance of antioxidant and anti-apoptotic activities in mitigating hepato- and nephrotoxicity (Ravindrababu Pingili et al., 2019).